Cas no 1512208-16-0 (2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol
• CAS No: 1512208-16-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5914994
• PubChem ID: 20379357
• Update Time: 2025-06-21

2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol
• SCHEMBL11480225
• 1512208-16-0
• EN300-1829949

• Inchi： 1S/C12H18O3/c1-12(2,8-13)9-6-5-7-10(14-3)11(9)15-4/h5-7,13H,8H2,1-4H3
• InChI Key： YYXBICHOGDUCBB-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol

Introduction to 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol (CAS No. 1512208-16-0)

2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol, with the Chemical Abstracts Service (CAS) number 1512208-16-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and a tertiary alcohol functional group. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs and pharmaceutical intermediates.

The molecular formula of 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol is C₁₃H₁₈O₃, and its molecular weight is approximately 234.28 g/mol. The compound's chemical structure consists of a central tertiary alcohol moiety attached to a 2,3-dimethoxyphenyl group, which imparts specific chemical and biological properties. The presence of the methoxy groups on the phenyl ring enhances the compound's lipophilicity and stability, making it suitable for use in drug development processes.

Recent studies have explored the potential therapeutic applications of 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol. One notable area of research is its role as an intermediate in the synthesis of novel analgesic agents. The compound's ability to modulate pain pathways has been investigated in several preclinical studies, where it has shown promising results in reducing inflammatory pain responses. Additionally, its structural similarity to known analgesic compounds suggests that it may have a similar mechanism of action, potentially involving the inhibition of cyclooxygenase (COX) enzymes or the modulation of opioid receptors.

In addition to its analgesic properties, 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol has also been studied for its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol typically involves multi-step processes that include the formation of the substituted phenyl group and the introduction of the tertiary alcohol functionality. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the reaction of 2,3-dimethoxybenzaldehyde with an appropriate Grignard reagent followed by reduction to form the alcohol. Another method involves the use of organocatalytic asymmetric synthesis to achieve high enantioselectivity, which is crucial for pharmaceutical applications where chirality plays a significant role.

The physical properties of 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol, such as its melting point, boiling point, and solubility, are important considerations for both synthetic processes and formulation development. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in organic solvents makes it suitable for use in various chemical reactions and pharmaceutical formulations.

In terms of safety and toxicity, preliminary studies suggest that 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. These evaluations typically include in vitro cytotoxicity assays and in vivo animal studies to assess potential adverse effects on major organs and systems.

The future prospects for 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol are promising. Ongoing research aims to optimize its chemical structure for improved potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop more efficient synthetic methods that can be scaled up for industrial production. As new data continues to emerge from clinical trials and preclinical studies, the potential applications of this compound in medicine are likely to expand.

In conclusion, 2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol (CAS No. 1512208-16-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development as a therapeutic agent.